Cas no 1286725-63-0 (N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide)

• Product Name: N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide
• CAS No: 1286725-63-0
• MF: C₁₁H₉N₅O₃S
• MW: 291.285859823227
• CID: 6416379
• PubChem ID: 49736927
• Update Time: 2025-07-08

N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide
• N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-1,2-oxazole-5-carboxamide
• N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)isoxazole-5-carboxamide
• 1286725-63-0
• AKOS024528116
• F5948-0321
• VU0528709-1

• Inchi： 1S/C11H9N5O3S/c1-5-8(20-6(2)13-5)10-15-16-11(18-10)14-9(17)7-3-4-12-19-7/h3-4H,1-2H3,(H,14,16,17)
• InChI Key： YAXPEVUDFNBDMO-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=NN=C(C3SC(C)=NC=3C)O2)=O)=CC=N1

Computed Properties

• Exact Mass: 291.043
• Monoisotopic Mass: 291.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 135A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide

Comprehensive Overview of N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 1286725-63-0)

The compound N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 1286725-63-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This molecule combines multiple heterocyclic moieties, including a thiazole, an oxadiazole, and an oxazole, which are known to contribute to its diverse reactivity and functional properties. Researchers are particularly interested in its applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more effective therapeutics and sustainable agrochemicals. The 1286725-63-0 compound stands out due to its potential role in addressing challenges such as drug resistance and crop protection. Its structural complexity allows for interactions with various biological targets, making it a promising candidate for further investigation. Scientists are also exploring its structure-activity relationship (SAR) to optimize its efficacy and selectivity.

The synthesis of N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide involves multi-step organic reactions, often starting from readily available precursors like 2,4-dimethylthiazole and oxazole-5-carboxylic acid derivatives. Key steps include cyclization and amide bond formation, which require precise control of reaction conditions to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its suitability for further studies.

From a pharmacological perspective, this compound has shown promise in preliminary in vitro assays, particularly in modulating enzyme activity and cell signaling pathways. Its thiazole-oxadiazole-oxazole scaffold is reminiscent of other bioactive molecules, suggesting potential applications in cancer therapy or inflammatory diseases. However, extensive toxicology studies and clinical trials are necessary to validate its safety and efficacy in humans.

In the agrochemical sector, CAS No. 1286725-63-0 is being evaluated for its potential as a pesticide or herbicide. Its heterocyclic framework may interfere with essential metabolic processes in pests or weeds, offering a new mode of action to combat resistance. Environmental impact assessments and biodegradability studies are critical to ensure its sustainable use in agriculture.

For researchers and industry professionals, understanding the physicochemical properties of this compound is essential. Parameters such as solubility, stability, and partition coefficient (log P) influence its formulation and delivery. Computational modeling and QSAR analysis can further aid in predicting its behavior in biological systems.

As the scientific community continues to explore the potential of N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-5-carboxamide, collaborations between academia and industry will be pivotal in translating laboratory findings into real-world applications. This compound exemplifies the innovation driving modern medicinal chemistry and agrochemical development, addressing some of the most pressing challenges in health and agriculture today.